Cas no 145863-83-8 (2-(pentylamino)Benzonitrile)

2-(pentylamino)Benzonitrile structure
2-(pentylamino)Benzonitrile structure
Product Name:2-(pentylamino)Benzonitrile
CAS No:145863-83-8
MF:C12H16N2
MW:188.268842697144
CID:2104631
PubChem ID:28601675
Update Time:2025-04-21

2-(pentylamino)Benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(pentylamino)Benzonitrile
    • SCHEMBL4247250
    • 145863-83-8
    • DA-10175
    • AKOS000261171
    • Inchi: 1S/C12H16N2/c1-2-3-6-9-14-12-8-5-4-7-11(12)10-13/h4-5,7-8,14H,2-3,6,9H2,1H3
    • InChI Key: CTLMURMKLCGOMK-UHFFFAOYSA-N
    • SMILES: N(C1C=CC=CC=1C#N)CCCCC

Computed Properties

  • Exact Mass: 188.131348519Da
  • Monoisotopic Mass: 188.131348519Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 35.8Ų
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